Cas no 885274-40-8 (4-(2-Cyclopropyloxyethoxy)phenol)

• Product Name: 4-(2-Cyclopropyloxyethoxy)phenol
• CAS No: 885274-40-8
• MF: C₁₁H₁₄O₃
• MW: 194.227063655853
• MDL: MFCD04114942
• CID: 711132
• PubChem ID: 53407837
• Update Time: 2025-06-08

4-(2-Cyclopropyloxyethoxy)phenol Chemical and Physical Properties

Names and Identifiers

• Phenol,4-[2-(cyclopropyloxy)ethoxy]-
• 4-(2-CYCLOPROPOXY-ETHOXY)PHENOL,
• 4-(2-cyclopropyloxyethoxy)phenol
• 4-(2-cyclopropoxyethoxy)phenol
• Phenol,4-[2-(cyclopropyloxy)ethoxy]
• 4-(2-Cyclopropoxy-ethoxy)-phenol
• DTXSID40696062
• AKOS006294166
• 885274-40-8
• SCHEMBL321956
• AB19323
• ZEYQIVSXHSQFJQ-UHFFFAOYSA-N
• CS-0342412
• 4-[2-(Cyclopropyloxy)ethoxy]phenol
• MFCD04114942
• 4-(2-Cyclopropyloxyethoxy)phenol

• MDL： MFCD04114942
• Inchi： 1S/C11H14O3/c12-9-1-3-10(4-2-9)13-7-8-14-11-5-6-11/h1-4,11-12H,5-8H2
• InChI Key： ZEYQIVSXHSQFJQ-UHFFFAOYSA-N
• SMILES： O(CCOC1C=CC(=CC=1)O)C1CC1

Computed Properties

• Exact Mass: 194.09400
• Monoisotopic Mass: 194.094
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 160
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 38.7A^2
• XLogP3: 1.9

Experimental Properties

• PSA: 38.69000
• LogP: 1.95000

Additional information on 4-(2-Cyclopropyloxyethoxy)phenol

4-(2-Cyclopropyloxyethoxy)phenol (CAS No. 885274-40-8): An Overview of Its Properties and Applications in Modern Research

4-(2-Cyclopropyloxyethoxy)phenol (CAS No. 885274-40-8) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique cyclopropyl and phenolic moieties, exhibits a range of biological activities that make it a valuable candidate for various applications. In this article, we will delve into the chemical structure, physical properties, and potential therapeutic uses of 4-(2-Cyclopropyloxyethoxy)phenol, drawing on the latest research findings to provide a comprehensive overview.

The chemical structure of 4-(2-Cyclopropyloxyethoxy)phenol is defined by its molecular formula C₁₃H₁₆O₃. The presence of the cyclopropyl group imparts unique steric and electronic properties to the molecule, which can influence its biological activity. The phenolic hydroxyl group, on the other hand, contributes to its potential as an antioxidant and anti-inflammatory agent. These structural features make 4-(2-Cyclopropyloxyethoxy)phenol an interesting compound for further investigation in drug discovery.

In terms of physical properties, 4-(2-Cyclopropyloxyethoxy)phenol is a white crystalline solid with a melting point ranging from 75 to 78°C. It is slightly soluble in water but highly soluble in organic solvents such as ethanol and dimethyl sulfoxide (DMSO). These solubility characteristics are crucial for its use in various experimental settings, including cell culture studies and animal models.

The biological activities of 4-(2-Cyclopropyloxyethoxy)phenol have been extensively studied in recent years. One of the most notable findings is its potent antioxidant properties. Research has shown that this compound can effectively scavenge free radicals and protect cells from oxidative stress-induced damage. This property makes it a promising candidate for the development of drugs targeting oxidative stress-related diseases such as neurodegenerative disorders and cardiovascular diseases.

Beyond its antioxidant activity, 4-(2-Cyclopropyloxyethoxy)phenol has also demonstrated anti-inflammatory effects. Studies have indicated that it can inhibit the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α). These findings suggest that the compound may have therapeutic potential in inflammatory conditions such as arthritis and inflammatory bowel disease.

In addition to its direct biological activities, 4-(2-Cyclopropyloxyethoxy)phenol has been explored as a lead compound for the development of more potent derivatives. Researchers have synthesized various analogs by modifying the cyclopropyl or phenolic moieties to enhance specific biological activities or improve pharmacokinetic properties. For instance, some derivatives have shown improved oral bioavailability or extended half-life, making them more suitable for clinical applications.

The safety profile of 4-(2-Cyclopropyloxyethoxy)phenol is another important aspect that has been investigated. Preclinical studies have generally reported low toxicity at therapeutic doses, with no significant adverse effects observed in animal models. However, further research is needed to fully evaluate its safety in humans, particularly in long-term use scenarios.

In conclusion, 4-(2-Cyclopropyloxyethoxy)phenol (CAS No. 885274-40-8) is a multifaceted compound with promising biological activities and potential therapeutic applications. Its unique chemical structure endows it with antioxidant and anti-inflammatory properties, making it a valuable candidate for drug discovery efforts. Ongoing research continues to uncover new insights into its mechanisms of action and potential uses, highlighting its significance in modern medicinal chemistry and pharmaceutical research.